![molecular formula C10H16N4O2 B2788268 2,4-Dimethoxy-6-(piperazin-1-yl)pyrimidine CAS No. 38539-75-2](/img/structure/B2788268.png)
2,4-Dimethoxy-6-(piperazin-1-yl)pyrimidine
Overview
Description
2,4-Dimethoxy-6-(piperazin-1-yl)pyrimidine is a chemical compound with the molecular formula C10H16N4O2 . It has been used in the field of lipidomics for the profiling of free fatty acids (FFAs) in biological samples .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, it’s worth noting that it has been used as a derivatization agent in the analysis of FFAs .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring substituted with two methoxy groups and one piperazinyl group . The InChI code for this compound is 1S/C10H16N4/c1-8-7-10(13-9(2)12-8)14-5-3-11-4-6-14/h7,11H,3-6H2,1-2H3 .Physical and Chemical Properties Analysis
The molecular weight of this compound is 224.13 . It is a powder at room temperature .Scientific Research Applications
Synthesis and Biological Activities
2,4-Dimethoxy-6-(piperazin-1-yl)pyrimidine and its derivatives have been extensively studied in the context of synthesizing novel compounds with potential biological activities. For instance, new derivatives synthesized from visnagenone and khellinone demonstrated significant anti-inflammatory and analgesic activities, exhibiting high inhibitory action on cyclooxygenase-2 (COX-2) selectivity, and analgesic and anti-inflammatory activities comparable to sodium diclofenac (Abu‐Hashem et al., 2020).
Anticancer Properties
Some derivatives of this compound have demonstrated promising anticancer properties. A series of new 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and evaluated for their antiproliferative effect against human cancer cell lines. Compounds within this series showed good activity on various cell lines, suggesting potential as anticancer agents (Mallesha et al., 2012).
Analytical Applications in Mass Spectrometry
The compound has been utilized in the development of an isotope labeling reagent for mass spectrometry (MS) analysis. The reagent, d(0)-/d(6)-2, 4-dimethoxy-6-piperazin-1-yl pyrimidine (DMPP), facilitates fast labeling of carboxylic analytes, enhancing the MS response and providing additional sequence information in MS analysis. This application is significant in determining trace free fatty acids in human urine and could be a valuable tool for MS detection of compounds containing carboxyl groups (Leng et al., 2013).
Antioxidant and Anti-inflammatory Activities
Compounds containing this compound have also been synthesized for their antioxidant and anti-inflammatory properties. They have been evaluated for their protective effects against cell damage induced by hydrogen peroxide and their potential in the treatment of diseases like cataract, age-related macular degeneration, and Alzheimer's dementia (Jin et al., 2010).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 2,4-Dimethoxy-6-(piperazin-1-yl)pyrimidine is Free Fatty Acids (FFAs) . FFAs play diverse roles in cellular energy and signaling and are critical molecules in various biological states .
Mode of Action
The compound is known to improve the ionization efficiency of FFAs under electrospray ionization mass spectrometry (ESI-MS) conditions . This suggests that it interacts with FFAs to enhance their detection and quantification in biological samples .
Biochemical Pathways
FFAs are involved in various cellular processes including insulin secretion , indicating that the compound could indirectly influence these processes.
Pharmacokinetics
Its ability to improve the ionization efficiency of ffas suggests that it may enhance the bioavailability of these molecules for detection and quantification .
Result of Action
The compound’s action results in improved profiling of FFAs in biological samples . This could potentially aid in the diagnosis and characterization of various metabolic diseases, as FFAs are biomedical indicators of abnormal lipid metabolism .
Action Environment
Given its role in enhancing the ionization efficiency of ffas, factors affecting esi-ms conditions could potentially influence its action .
Properties
IUPAC Name |
2,4-dimethoxy-6-piperazin-1-ylpyrimidine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O2/c1-15-9-7-8(12-10(13-9)16-2)14-5-3-11-4-6-14/h7,11H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMECHEUJLSJRGE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=C1)N2CCNCC2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.